Cas no 1805299-56-2 (4-Bromo-3-chloro-2-(difluoromethyl)pyridine)

4-Bromo-3-chloro-2-(difluoromethyl)pyridine is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its distinct substitution pattern, featuring bromo, chloro, and difluoromethyl groups, enhances reactivity and selectivity in cross-coupling reactions, making it a valuable intermediate for constructing complex heterocyclic frameworks. The difluoromethyl group contributes to improved metabolic stability and bioavailability in drug development, while the halogen substituents facilitate further functionalization via metal-catalyzed transformations. This compound is particularly suited for applications requiring precise molecular modifications, such as the synthesis of bioactive molecules or advanced materials. Its high purity and well-defined structure ensure consistent performance in demanding synthetic processes.

4-Bromo-3-chloro-2-(difluoromethyl)pyridine structure

1805299-56-2 structure

Product Name:4-Bromo-3-chloro-2-(difluoromethyl)pyridine

CAS No:1805299-56-2

MF:C₆H₃BrClF₂N

MW:242.448526620865

CID:4799053

Update Time:2025-11-02

4-Bromo-3-chloro-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-3-chloro-2-(difluoromethyl)pyridine
- Inchi： 1S/C6H3BrClF2N/c7-3-1-2-11-5(4(3)8)6(9)10/h1-2,6H
- InChI Key： TZWUSSMPYDJOGO-UHFFFAOYSA-N
- SMILES： BrC1C=CN=C(C(F)F)C=1Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 136
XLogP3: 2.8
Topological Polar Surface Area: 12.9

4-Bromo-3-chloro-2-(difluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023022972-250mg	4-Bromo-3-chloro-2-(difluoromethyl)pyridine	1805299-56-2	97%	250mg	$741.20	2022-04-01
Alichem	A023022972-500mg	4-Bromo-3-chloro-2-(difluoromethyl)pyridine	1805299-56-2	97%	500mg	$999.60	2022-04-01
Alichem	A023022972-1g	4-Bromo-3-chloro-2-(difluoromethyl)pyridine	1805299-56-2	97%	1g	$1,831.20	2022-04-01

4-Bromo-3-chloro-2-(difluoromethyl)pyridine Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
3. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
4. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
5. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804

Additional information on 4-Bromo-3-chloro-2-(difluoromethyl)pyridine

Comprehensive Guide to 4-Bromo-3-chloro-2-(difluoromethyl)pyridine (CAS No. 1805299-56-2): Properties, Applications, and Market Insights

4-Bromo-3-chloro-2-(difluoromethyl)pyridine (CAS No. 1805299-56-2) is a specialized halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine, chlorine, and difluoromethyl substituents, serves as a versatile building block in organic synthesis. Its molecular structure, C₆H₃BrClF₂N, offers distinct reactivity patterns, making it valuable for designing novel bioactive molecules.

The growing demand for fluorinated pyridines in drug discovery has propelled interest in 4-Bromo-3-chloro-2-(difluoromethyl)pyridine. Researchers frequently search for "synthesis of difluoromethylpyridines" or "applications of bromo-chloro pyridines," reflecting its relevance in modern chemistry. This compound’s electron-withdrawing groups enhance its utility in cross-coupling reactions, a hotspot in catalytic methodologies.

In pharmaceuticals, 4-Bromo-3-chloro-2-(difluoromethyl)pyridine is explored as a precursor for kinase inhibitors and antiviral agents. Its difluoromethyl group mimics metabolic stability, addressing a key challenge in medicinal chemistry. Recent publications highlight its role in optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion), a trending topic in AI-driven drug design.

Agrochemical applications leverage this compound’s halogen diversity to develop next-generation pesticides. Searches like "halogenated pyridines in crop protection" align with industry efforts to combat pesticide resistance. The 3-chloro-2-difluoromethyl moiety, in particular, contributes to herbicidal activity, as seen in patented formulations.

From a synthetic perspective, CAS 1805299-56-2 is pivotal for Suzuki-Miyaura couplings and nucleophilic aromatic substitutions. Laboratories often query "handling bromo-chloro pyridine derivatives" to ensure safe and efficient protocols. Its crystalline form (typically white to off-white powder) and moderate solubility in organic solvents facilitate purification.

The market for 4-Bromo-3-chloro-2-(difluoromethyl)pyridine is expanding, driven by partnerships between fine chemical suppliers and biotech firms. SEO trends indicate rising searches for "bulk halogenated pyridine suppliers" and "custom fluorination services," underscoring commercial demand. Regulatory-compliant production remains a priority, with emphasis on green chemistry principles.

Analytical characterization of this compound involves GC-MS, HPLC, and NMR techniques. Researchers frequently seek "NMR peaks for difluoromethylpyridines" to verify purity, reflecting its technical nuance. Storage recommendations (2-8°C under inert atmosphere) are critical to maintain stability.

Innovations in continuous flow chemistry have streamlined the synthesis of 4-Bromo-3-chloro-2-(difluoromethyl)pyridine, reducing waste and improving yield—a response to the "sustainable synthesis" trend. Patent analyses reveal its incorporation in OLED materials, diversifying its industrial footprint.

In summary, CAS 1805299-56-2 exemplifies the intersection of structural complexity and functional versatility. Its alignment with search trends like "high-value pyridine intermediates" and "fluorine in drug design" ensures sustained scientific and commercial relevance. Future directions may explore its role in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic strategy.